Cas no 1862735-91-8 (4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol)

• Product Name: 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol
• CAS No: 1862735-91-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5918483
• PubChem ID: 126985156
• Update Time: 2025-06-10

4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol
• Cyclohexanol, 4-[(3-azetidinyloxy)methyl]-
• 1862735-91-8
• 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol
• EN300-1146346

• Inchi： 1S/C10H19NO2/c12-9-3-1-8(2-4-9)7-13-10-5-11-6-10/h8-12H,1-7H2
• InChI Key： ADTAQNAIPLTMND-UHFFFAOYSA-N
• SMILES： C1(O)CCC(COC2CNC2)CC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 299.8±25.0 °C(Predicted)
• pka: 15.18±0.40(Predicted)

Additional information on 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol

Introduction to 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol (CAS No. 1862735-91-8)

4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1862735-91-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclohexanol backbone substituted with an azetidine oxide moiety, has garnered attention due to its structural novelty and potential biological activity. The presence of both cyclohexane and azetidine rings imparts unique steric and electronic properties, making it a valuable scaffold for medicinal chemistry applications.

The structure of 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol exhibits a fascinating interplay of functional groups. The cyclohexan-1-ol part provides a hydroxylated aromatic ring, which is commonly found in many bioactive molecules, while the azetidin-3-yloxymethyl group introduces a strained heterocyclic ring system. This combination is particularly intriguing because strained rings often enhance metabolic stability and binding affinity to biological targets. The oxygen atom in the azetidine oxide moiety further contributes to the molecule's polarity and potential interaction with polar residues in proteins.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while offering improved pharmacokinetic profiles. The azetidin-3-yloxymethyl substituent in this compound is particularly noteworthy, as it represents a modified version of the azetidine scaffold that could enhance solubility and reduce toxicity compared to unsubstituted azetidines. This modification has been explored in various drug development programs, where structural optimization plays a critical role in improving drug-like properties.

One of the most compelling aspects of 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol is its potential application in the development of central nervous system (CNS) therapeutics. The cyclohexanol moiety is commonly found in molecules that cross the blood-brain barrier (BBB), while the azetidine ring can serve as a scaffold for modulating neurotransmitter receptors. Preliminary studies have suggested that derivatives of this structure may exhibit activity at targets such as serotonin receptors, which are implicated in conditions like depression and anxiety disorders. The unique combination of these functional groups makes this compound a promising candidate for further investigation.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis, cancer, and cardiovascular disorders. The hydroxyl group in cyclohexan-1-ol can participate in hydrogen bonding interactions, which are crucial for binding to inflammatory mediators. Additionally, the strained azetidine ring may interfere with pro-inflammatory signaling pathways by competing with endogenous ligands for receptor binding. This dual functionality makes 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol an attractive starting point for designing novel anti-inflammatory drugs.

The synthesis of 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the azetidine oxide moiety requires careful control of reaction conditions to avoid unwanted side products. Techniques such as nucleophilic substitution and cyclization reactions are commonly employed to construct this core structure. Recent advances in catalytic methods have further streamlined these processes, enabling more efficient and scalable synthesis. These advancements are crucial for moving from laboratory-scale production to industrial manufacturing, where cost-effectiveness and reproducibility are paramount.

In terms of biological evaluation, 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol has been tested in various assays to assess its potential therapeutic effects. Initial studies have shown promising results in cell-based models, where the compound demonstrated inhibitory activity against certain enzymes involved in inflammation and cancer progression. For instance, it has been observed to suppress the activity of lipoxygenase enzymes, which are key players in producing pro-inflammatory lipid mediators. Such findings underscore the compound's potential as a lead molecule for drug development.

The pharmacokinetic properties of this compound are also an important consideration during drug discovery. The cyclohexanol group can influence solubility and metabolic stability, while the azetidine ring may affect distribution and excretion pathways. Computational modeling techniques have been employed to predict these properties before experimental validation is undertaken. These models take into account factors such as molecular weight, lipophilicity, and polar surface area (PSA) to estimate parameters like blood-brain barrier penetration and half-life in vivo. Such predictions help guide optimization efforts toward improving overall drug-like characteristics.

Recent publications have highlighted the versatility of azetidine derivatives beyond CNS applications. For example, studies have demonstrated their efficacy in treating inflammatory bowel disease (IBD) by modulating immune responses in gut-associated lymphoid tissue (GALT). The structural features of 4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol, particularly the presence of both hydrophobic and hydrophilic regions, make it well-suited for interacting with both cellular membranes and aqueous environments within biological systems.

The future directions for research on this compound include further exploration of its mechanism of action and identification of new therapeutic applications. Combination studies with other bioactive molecules may reveal synergistic effects that enhance therapeutic outcomes. Additionally, exploring analogs with modified substituents could lead to compounds with improved efficacy or reduced side effects.

In conclusion,4-(Azetidin-3-yloxymethyl)cyclohexan-1-ol (CAS No. 1862735-91-8) represents a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutics targeting conditions such as CNS disorders and inflammation-related diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound will undoubtedly remain at the forefront of drug discovery efforts.